Cas no 339370-19-3 (Ethyl 4-(tert-butyl)benzenesulfonate)

• Product Name: Ethyl 4-(tert-butyl)benzenesulfonate
• CAS No: 339370-19-3
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 5730189
• PubChem ID: 4408910
• Update Time: 2025-09-28

Ethyl 4-(tert-butyl)benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(tert-butyl)benzenesulfonate
• 339370-19-3
• AKOS024353342
• starbld0049201
• SCHEMBL8394618
• Benzenesulfonic acid, 4-(1,1-dimethylethyl)-, ethyl ester
• Ethyl 4-(tert-butyl)benzenesulfonate

• Inchi： 1S/C12H18O3S/c1-5-15-16(13,14)11-8-6-10(7-9-11)12(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： PBFSAXBNEJICKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(=O)(=O)OCC

Computed Properties

• Exact Mass: 242.09766561g/mol
• Monoisotopic Mass: 242.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Melting Point: 42 - 45°C
• Boiling Point: 326.6±21.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Methanol (Slightly)

Ethyl 4-(tert-butyl)benzenesulfonate Security Information

• Storage Condition：Refrigerator

Additional information on Ethyl 4-(tert-butyl)benzenesulfonate

Recent Advances in the Study of Ethyl 4-(tert-butyl)benzenesulfonate (CAS: 339370-19-3) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(tert-butyl)benzenesulfonate (CAS: 339370-19-3) is a sulfonate ester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in organic synthesis, medicinal chemistry, and drug delivery systems, highlighting its importance in the development of novel therapeutics.

One of the primary research focuses involving Ethyl 4-(tert-butyl)benzenesulfonate is its role as a sulfonylation reagent. Sulfonylation reactions are critical in the modification of biomolecules, such as proteins and peptides, to enhance their stability, solubility, or biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively sulfonylating lysine residues in proteins, enabling the development of targeted protein therapeutics with improved pharmacokinetic properties.

In addition to its applications in protein modification, Ethyl 4-(tert-butyl)benzenesulfonate has been investigated as a precursor for the synthesis of sulfonamide-based drugs. Sulfonamides are a well-known class of antimicrobial and anticancer agents. Recent research has shown that derivatives of this compound exhibit promising activity against resistant bacterial strains, as reported in a 2022 study in Bioorganic & Medicinal Chemistry Letters. The study highlighted the compound's potential in addressing the growing challenge of antibiotic resistance.

Another area of interest is the use of Ethyl 4-(tert-butyl)benzenesulfonate in the development of prodrugs. Prodrugs are inactive compounds that are metabolized into active drugs within the body, often improving bioavailability or reducing side effects. A 2023 preprint on ChemRxiv described the synthesis of a prodrug using this sulfonate ester, which demonstrated enhanced stability and controlled release properties in preclinical models. This innovation could pave the way for more effective drug formulations in the future.

Despite its promising applications, challenges remain in the large-scale production and optimization of Ethyl 4-(tert-butyl)benzenesulfonate. Recent advancements in green chemistry have sought to address these issues by developing more sustainable synthesis routes. For instance, a 2023 study in Green Chemistry proposed a solvent-free method for synthesizing the compound, reducing environmental impact while maintaining high yield and purity. Such innovations are critical for ensuring the compound's viability in industrial applications.

In conclusion, Ethyl 4-(tert-butyl)benzenesulfonate (CAS: 339370-19-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—from protein modification to prodrug development—underscore its potential in advancing drug discovery and therapeutic innovation. Future research should focus on optimizing its synthesis, exploring new derivatives, and validating its efficacy in clinical settings to fully realize its therapeutic potential.